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Introduction

Dimethiodal, also known as Methiodal Sodium or sodium iodomethanesulfonate, is a first-
generation, water-soluble, ionic, and monomeric iodinated contrast medium.[1][2][3][4]
Historically significant in the development of diagnostic imaging, it was introduced in the early
1930s for radiological procedures such as urography and myelography.[1][4][5] Its use has
been largely superseded by the development of safer, non-ionic, and lower-osmolality contrast
agents.[2][6] This technical guide provides a comprehensive review of the available scientific
literature on Dimethiodal, focusing on its chemical properties, synthesis, mechanism of action,
and associated adverse effects.

Physicochemical Properties

Dimethiodal is the sodium salt of iodomethanesulfonic acid. While detailed quantitative data
from modern analytical techniques are scarce in the available literature, fundamental properties
have been reported.
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Property Data Reference

Methiodal Sodium, Sodium
Synonyms ) [1][3]
iodomethanesulfonate

Appearance White crystalline powder [3]
Slightly saline with a sweetish

Taste [3]
aftertaste

Solubility Freely soluble in water [3]

Stability Unstable to light [3]

lodine Content Approximately 52%

Synthesis

The synthesis of Dimethiodal sodium involves the reaction of methyl iodide with sodium sulfite.
[3] An alternative starting material mentioned in the literature is diiodomethane.[3]

Reactants

Sodium Sulfite (Na2S03) Reaction Product

Reaction Dimethiodal Sodium (CH2INaO3S)

Methyl lodide (CH3I)

Click to download full resolution via product page
Synthesis of Dimethiodal Sodium.

Mechanism of Action

The primary mechanism of action of Dimethiodal is as a radiopaque contrast agent. This effect
IS attributable to the high atomic number of iodine, which is a component of the molecule.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://jcpres.com/storage/upload/pdfs/EMJ_43_6_626_630.pdf
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://www.benchchem.com/product/b12799990?utm_src=pdf-body
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://archive.org/stream/in.ernet.dli.2015.77531/2015.77531.The-Chemistry-Of-Drugs_djvu.txt
https://www.benchchem.com/product/b12799990?utm_src=pdf-body-img
https://www.benchchem.com/product/b12799990?utm_src=pdf-body
https://www.benchchem.com/product/b12799990?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12799990?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

When administered, the iodine in Dimethiodal attenuates X-rays to a greater extent than the
surrounding soft tissues. This differential absorption of X-rays creates contrast in the resulting
radiographic image, allowing for the visualization of the structures or cavities into which the
agent has been introduced, such as the urinary tract or the spinal canal.[5] There is no
evidence in the reviewed literature to suggest that Dimethiodal acts on specific signaling
pathways; its utility is based on its physical properties.

Pharmacokinetics

Following intravenous administration for procedures like urography, Dimethiodal is excreted by
the kidneys.[5] It is believed that it may undergo a slight degree of tubular secretion, although
this has been a point of some uncertainty.[5]

Clinical Applications and Adverse Effects

Dimethiodal was primarily utilized in two main radiological procedures:
» Urography: For the visualization of the urinary tract.
» Myelography: For imaging the spinal canal.[2]

While it was a significant advancement in its time, the use of Dimethiodal, particularly in
myelography, was associated with significant adverse effects. The most notable of these is
adhesive arachnoiditis, an inflammatory condition of the membranes surrounding the spinal
cord that can lead to chronic pain and neurological deficits.[7] Other reported adverse effects
include muscle spasms, which were thought to be due to irritation of the motor nerve roots in
the spinal canal.[7] The development of newer, less toxic contrast media has led to the
discontinuation of Dimethiodal in clinical practice.[2]

Experimental Protocols

Detailed experimental protocols for the synthesis, preclinical testing, or clinical trials of
Dimethiodal are not readily available in modern scientific literature. The available descriptions
of its synthesis are brief and lack the detailed methodology expected in contemporary chemical
publications. Similarly, clinical reports from the era of its use often lack the rigorous detail and
statistical analysis that are standard in current clinical trial reporting.
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Conclusion

Dimethiodal represents an important step in the history of medical imaging. As one of the early
water-soluble iodinated contrast agents, it paved the way for the development of the safer and
more effective contrast media used today. However, due to its association with significant
adverse effects, particularly adhesive arachnoiditis, and the advent of superior alternatives, it is
no longer in clinical use. The available literature provides a historical overview of its properties
and applications but lacks the detailed quantitative data and experimental protocols that are the
hallmarks of modern pharmaceutical research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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